Cas no 1261468-19-2 (4-(3-Chloro-2-iodobenzoyl)pyridine)

• Product Name: 4-(3-Chloro-2-iodobenzoyl)pyridine
• CAS No: 1261468-19-2
• MF: C₁₂H₇ClINO
• MW: 343.547554254532
• CID: 4965011
• Update Time: 2025-10-31

4-(3-Chloro-2-iodobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-2-iodobenzoyl)pyridine

• Inchi： 1S/C12H7ClINO/c13-10-3-1-2-9(11(10)14)12(16)8-4-6-15-7-5-8/h1-7H
• InChI Key： QJIDVSZEMMWCGA-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(C1C=CN=CC=1)=O)Cl

Computed Properties

• Exact Mass: 342.92609 g/mol
• Monoisotopic Mass: 342.92609 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30
• Molecular Weight: 343.55

Additional information on 4-(3-Chloro-2-iodobenzoyl)pyridine

4-(3-Chloro-2-iodobenzoyl)pyridine: A Key Intermediate in Modern Pharmaceutical Synthesis

4-(3-Chloro-2-iodobenzoyl)pyridine, with the CAS number 1261468-19-2, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial building block in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining a pyridine core with a chloro and iodobenzoyl substituent, make it an invaluable tool for medicinal chemists seeking to design molecules with enhanced pharmacological properties.

The< strong>3-Chloro-2-iodobenzoyl moiety in 4-(3-Chloro-2-iodobenzoyl)pyridine is particularly noteworthy due to its reactivity and functionalization potential. The presence of both chlorine and iodine atoms provides multiple sites for further chemical modification, enabling the construction of complex molecular architectures. This characteristic has made the compound a preferred choice for researchers aiming to develop inhibitors, agonists, and antagonists targeting various biological pathways.

In recent years, 4-(3-Chloro-2-iodobenzoyl)pyridine has been extensively explored in the synthesis of small-molecule drugs. One notable area of research involves its use in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The benzoyl group can be readily transformed into more complex pharmacophores through nucleophilic aromatic substitution or cross-coupling reactions, allowing for the generation of highly specific kinase inhibitors. For instance, studies have demonstrated its utility in constructing inhibitors of Janus kinases (JAKs), which play a pivotal role in immune responses and are implicated in autoimmune disorders.

The pyridine ring in 4-(3-Chloro-2-iodobenzoyl)pyridine also offers opportunities for further functionalization. Pyridine derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors. By leveraging the pyridine scaffold, researchers can design molecules that exhibit high affinity and selectivity for their intended targets. This has been particularly useful in the development of antiviral agents, where pyridine-based compounds have shown promise in inhibiting viral proteases and polymerases.

Another emerging application of 4-(3-Chloro-2-iodobenzoyl)pyridine is in the field of drug discovery for neurological disorders. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have utilized its structural framework to create molecules that modulate neurotransmitter systems, offering potential therapeutic benefits.

The synthesis of 4-(3-Chloro-2-iodobenzoyl)pyridine typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the bromination or chlorination of a suitable aromatic ring, followed by iodination to introduce the second halogen atom. Subsequent coupling reactions with pyridine derivatives complete the synthesis. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this intermediate more accessible for industrial applications.

The chemical properties of 4-(3-Chloro-2-iodobenzoyl)pyridine make it a valuable asset in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its modular structure allows for rapid diversification of molecular libraries, facilitating the discovery of novel drug candidates. Pharmaceutical companies have increasingly adopted this approach to accelerate drug development pipelines, leveraging the flexibility of 4-(3-Chloro-2-iodobenzoyl)pyridine to generate diverse scaffolds with optimized pharmacokinetic profiles.

In conclusion, 4-(3-Chloro-2-iodobenzoyl)pyridine (CAS number 1261468-19-2) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists working on diverse therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts worldwide.